Cas no 1269291-66-8 (3-amino-2-bromopyridine-4-carboxylic acid)

• Product Name: 3-amino-2-bromopyridine-4-carboxylic acid
• CAS No: 1269291-66-8
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• MDL: MFCD04117762
• CID: 4585034
• PubChem ID: 71757403
• Update Time: 2023-11-22

3-amino-2-bromopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-BROMOISONICOTINIC ACID
• 3-amino-2-bromopyridine-4-carboxylic acid
• AB71716
• NE32528

• MDL： MFCD04117762
• Inchi： 1S/C6H5BrN2O2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,8H2,(H,10,11)
• InChI Key： DSPNPNXNZQMNHI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=CN=1)N

Computed Properties

• Exact Mass: 215.95344 g/mol
• Monoisotopic Mass: 215.95344 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2
• Molecular Weight: 217.02